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Compound of Interest

Compound Name:
Dimethyl 1,5-

naphthalenedisulfonate

Cat. No.: B1361604 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals on the

Commercial Sourcing, Analysis, and Application of Dimethyl 1,5-naphthalenedisulfonate.

This technical document provides a comprehensive overview of Dimethyl 1,5-
naphthalenedisulfonate (CAS No. 20779-13-9), a key chemical intermediate. It is intended to

guide researchers and drug development professionals in sourcing, qualifying, and utilizing this

compound. This guide includes a list of commercial suppliers, detailed technical specifications,

and generalized protocols for quality control.

Commercial Sourcing and Supplier Information
Dimethyl 1,5-naphthalenedisulfonate is available from several specialized chemical

suppliers. When selecting a supplier, researchers should consider factors such as purity,

available quantities, lead times, and the availability of comprehensive technical documentation

like Certificates of Analysis (CoA) and Safety Data Sheets (SDS).

The following table summarizes key information for several commercial suppliers. It is

important to note that stock levels and availability are subject to change, and direct inquiry with

the suppliers is recommended.
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Supplier Product Number Purity Specification
Available
Quantities

TCI America N0439 >98.0% (GC) 25g, 500g

Combi-Blocks QE-0670 98% Inquire

Sunway Pharm Ltd CB63414 97% 1g, 5g, 25g

CP Lab Safety - min 98% 1 gram

Technical Data and Chemical Properties
Dimethyl 1,5-naphthalenedisulfonate is a stable diester of 1,5-naphthalenedisulfonic acid. Its

chemical properties make it a useful building block in organic synthesis. A summary of its key

chemical and physical properties is provided below.

Property Value Source

CAS Number 20779-13-9 TCI, Combi-Blocks

Molecular Formula C₁₂H₁₂O₆S₂ TCI, Sunway Pharm Ltd

Molecular Weight 316.34 g/mol TCI, Sunway Pharm Ltd

IUPAC Name
dimethyl naphthalene-1,5-

disulfonate
Combi-Blocks

Appearance
White to Almost white powder

to crystal
TCI

Purity Typically >97% TCI, Sunway Pharm Ltd

Synonyms
1,5-Naphthalenedisulfonic acid

dimethyl ester
TCI

Experimental Protocols and Methodologies
While specific, detailed synthetic protocols for Dimethyl 1,5-naphthalenedisulfonate are not

readily available in open literature, this section outlines a general experimental workflow for

quality control and analysis based on common laboratory practices for similar compounds.
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3.1 Quality Control and Purity Assessment by High-Performance Liquid Chromatography

(HPLC)

A common method for assessing the purity of aromatic sulfonated compounds is reverse-phase

HPLC. The following is a generalized protocol that can be adapted for Dimethyl 1,5-
naphthalenedisulfonate.

Objective: To determine the purity of a commercial sample of Dimethyl 1,5-
naphthalenedisulfonate and to identify the presence of any impurities.

Materials:

Dimethyl 1,5-naphthalenedisulfonate sample

Acetonitrile (HPLC grade)

Water (HPLC grade)

Volumetric flasks

Syringe filters (0.22 µm)

Equipment:

High-Performance Liquid Chromatography (HPLC) system with a UV detector

C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

Analytical balance

Procedure:

Standard Preparation: Accurately weigh approximately 10 mg of the Dimethyl 1,5-
naphthalenedisulfonate standard and dissolve it in a 1:1 mixture of acetonitrile and water in

a 10 mL volumetric flask. Dilute to the mark with the same solvent mixture.

Sample Preparation: Prepare the sample to be analyzed in the same manner as the

standard.
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Chromatographic Conditions:

Mobile Phase: A gradient of acetonitrile and water. A typical starting point could be 75:25

Acetonitrile:Water.

Flow Rate: 1.0 mL/min

Column Temperature: 25 °C

Detection Wavelength: 210 nm

Injection Volume: 10 µL

Analysis: Inject the standard and sample solutions into the HPLC system. Record the

chromatograms.

Data Interpretation: Calculate the purity of the sample by comparing the peak area of the

main component in the sample chromatogram to the total area of all peaks.

Applications in Research and Industry
Dimethyl 1,5-naphthalenedisulfonate primarily serves as an intermediate in organic

synthesis. Its potential applications include:

Dye Synthesis: It can be used as a precursor in the manufacturing of azo dyes and other

colorants.[1][2]

Fluorescent Brighteners: The naphthalene core makes it a candidate for the synthesis of

fluorescent whitening agents.[1]

Esterification Catalyst: It has been noted for its use as a catalyst in esterification reactions.[1]

Analytical Reagent: Due to its high purity, it is also utilized as an analytical reagent in

laboratory settings.[3]
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The following diagrams illustrate key workflows relevant to the procurement and use of

Dimethyl 1,5-naphthalenedisulfonate in a research and development setting.
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Caption: A workflow for qualifying commercial suppliers of chemical reagents.
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Caption: A typical workflow for the quality control analysis of incoming chemical lots.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1361604?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361604?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361604?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chembk.com [chembk.com]

2. ตัวกลางสีย้อม - ส่วนประกอบการสังเคราะห์อินทรีย์ (225) [myskinrecipes.com]

3. amiscientific.com [amiscientific.com]

To cite this document: BenchChem. [A Technical Guide to Dimethyl 1,5-
naphthalenedisulfonate for Research and Development]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1361604#commercial-suppliers-of-
dimethyl-1-5-naphthalenedisulfonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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